Cas no 258844-12-1 (2-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amidobenzoic acid)

• Product Name: 2-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amidobenzoic acid
• CAS No: 258844-12-1
• MF: C₂₀H₁₅NO₅
• MW: 349.336805582047
• CID: 5945436
• PubChem ID: 753815
• Update Time: 2025-07-09

2-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amidobenzoic acid
• CHEMBL1497229
• 2-[2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amido]benzoic acid
• HMS2644J22
• F1018-0267
• MLS000703375
• AKOS000597237
• EU-0050913
• SMR000273839
• Oprea1_543558
• Oprea1_798147
• 258844-12-1

• Inchi： 1S/C20H15NO5/c1-2-6-12-7-5-8-13-11-15(20(25)26-17(12)13)18(22)21-16-10-4-3-9-14(16)19(23)24/h2-5,7-11H,1,6H2,(H,21,22)(H,23,24)
• InChI Key： JKDGLPWBQHDXKB-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2C=CC=CC=2C(=O)O)=O)=CC2C=CC=C(CC=C)C1=2)=O

Computed Properties

• Exact Mass: 349.09502258g/mol
• Monoisotopic Mass: 349.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92.7Ų

Additional information on 2-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amidobenzoic acid

Introduction to 2-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amidobenzoic acid (CAS No. 258844-12-1)

2-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amidobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 258844-12-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, belonging to the chromene class, exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic roles in various biochemical pathways. The presence of both an amide group and an aromatic chromene core makes it a versatile scaffold for further chemical modifications and biological evaluations.

The chromene moiety, characterized by a benzopyranone structure, is well-documented for its role in various pharmacological applications. Specifically, chromenes have been explored for their anti-inflammatory, antioxidant, and antimicrobial properties. The addition of an amide group at the 3-position of the benzoic acid derivative introduces a polar functional moiety that can enhance solubility and binding affinity to biological targets. This structural feature has been strategically employed in drug design to modulate receptor interactions and improve pharmacokinetic profiles.

In recent years, the investigation of 2H-chromenes has expanded significantly due to their reported bioactivity in several therapeutic areas. Notably, studies have highlighted the potential of chromene derivatives as inhibitors of enzymes involved in cancer progression and inflammatory diseases. The compound 258844-12-1 has been subjected to preliminary screenings to assess its efficacy in modulating key signaling pathways such as NF-κB and MAPK, which are central to inflammatory responses. Preliminary results suggest promising interactions with these pathways, warranting further detailed investigation.

The propenyl substituent at the 8-position of the chromene ring introduces a degree of unsaturation that can influence electronic properties and potential metabolic pathways. This feature has been exploited in synthetic chemistry to develop derivatives with enhanced bioavailability or targeted tissue distribution. Additionally, the benzoic acid component provides a hydrophobic aromatic core that can interact with lipid-based membranes or hydrophobic pockets in proteins, facilitating cellular uptake and target engagement.

Recent advances in computational chemistry have enabled more accurate predictions of the pharmacological properties of complex molecules like 2-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-amidobenzoic acid. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets, including kinases and transcription factors. These studies have revealed potential binding modes that align with known pharmacophores for therapeutic agents, suggesting that this compound may serve as a lead structure for further optimization.

The synthesis of 258844-12-1 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted benzoylacetonitriles and malononitrile derivatives, followed by cyclization under acidic or basic conditions. The introduction of the amide group typically involves coupling reactions such as those facilitated by reagents like EDC (1-(3-dimethylaminopropyl)-3-(ethylcarbodiimide) hydrochloride) or HATU (1-hydroxybenzotriazolium trihydrochloride).

In terms of biological evaluation, 2H-chromene derivatives have shown promise in preclinical models for their ability to modulate oxidative stress and inflammation. The amide group in 258844-12-1 is particularly noteworthy for its potential role in stabilizing hydrogen bonds with biological targets, thereby enhancing binding affinity. Additionally, the chromene ring itself can engage in π-stacking interactions with aromatic residues in proteins, contributing to overall binding specificity.

Future directions for research on 258844-12-1 include exploring its role in disease models such as cancer and neurodegenerative disorders. Preclinical studies are planned to assess its efficacy in vivo, focusing on mechanisms of action and potential side effects. Furthermore, structural modifications will be investigated to enhance potency, selectivity, and pharmacokinetic properties. The development of novel synthetic methodologies will also be pursued to streamline production processes and facilitate large-scale preparations.

The versatility of 2H-chromene derivatives makes them attractive candidates for drug discovery programs targeting a wide range of diseases. The combination of structural features such as the amide group and chromene core provides a rich chemical space for innovation. As computational tools continue to improve and high-throughput screening technologies become more accessible, compounds like 258844-12-1 are likely to play an increasingly important role in developing next-generation therapeutics.